3,6-Dibromo-9-(3,4-dimethylphenyl)-9H-carbazole
Overview
Description
3,6-Dibromo-9-(3,4-dimethylphenyl)-9H-carbazole, also known as DBDP-9H-carbazole, is an organic chemical compound of the carbazole family. It is a colorless solid that is soluble in organic solvents and has been used in a variety of scientific research applications. DBDP-9H-carbazole has been studied for its potential uses in organic synthesis, as a drug and as a catalyst. It is also being studied for its potential applications in medical imaging, drug delivery, and industrial chemistry.
Scientific Research Applications
Organic Electronics
3,6-Dibromo-9-(3,4-dimethylphenyl)-9H-carbazole: is a promising compound in the field of organic electronics due to its potential use as an intermediate in the synthesis of organic semiconductors . These semiconductors are crucial for developing organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).
Pharmaceutical Research
In pharmaceutical research, this compound could serve as a precursor in the synthesis of various drug molecules. Its brominated and carbazole groups make it a valuable intermediate for constructing complex molecular architectures found in many pharmaceuticals .
Material Science
The compound’s structural features, including the dibromo and carbazole groups, are advantageous for creating advanced materials. It could be used to develop new polymers with specific light absorption or emission properties, which are essential in material science .
Chemical Synthesis
3,6-Dibromo-9-(3,4-dimethylphenyl)-9H-carbazole: can act as a building block in chemical synthesis. Its reactive sites allow for further functionalization, making it a versatile reagent for constructing a wide range of chemical entities .
Analytical Chemistry
This compound may have applications in analytical chemistry as a standard or reagent in the qualitative or quantitative determination of other substances. Its unique structure could be useful in chromatography or spectrophotometry methods .
Environmental Studies
The compound’s potential role in environmental studies could involve the investigation of its degradation products and their environmental impact. Understanding its stability and breakdown could provide insights into the environmental fate of similar organic compounds .
properties
IUPAC Name |
3,6-dibromo-9-(3,4-dimethylphenyl)carbazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15Br2N/c1-12-3-6-16(9-13(12)2)23-19-7-4-14(21)10-17(19)18-11-15(22)5-8-20(18)23/h3-11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHMUFCSKYWXATD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dibromo-9-(3,4-dimethylphenyl)-9H-carbazole | |
CAS RN |
1786404-06-5 | |
Record name | 3,6-Dibromo-9-(3,4-dimethylphenyl)-9H-carbazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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